N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)-3-(dimethylamino)benzamide

• IUPAC Name: N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-3-(dimethylamino)benzamide
• InChI: InChI=1S/C23H27N5O/c1-27(2)21-9-5-6-18(14-21)23(29)25-16-19-15-22(17-10-12-24-13-11-17)28(26-19)20-7-3-4-8-20/h5-6,9-15,20H,3-4,7-8,16H2,1-2H3,(H,25,29)
• InChI Key: QWNRWBMLVUCVDQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=NN(C(=C2)C3=CC=NC=C3)C4CCCC4
• Molecular Formula: C23H27N5O
• Molecular Weight: 389.5 g/mol

Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)-3-(dimethylamino)benzamide is a useful research compound. Its molecular formula is C23H27N5O and its molecular weight is 389.503. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

Several studies have investigated the synthesis and biological evaluation of novel pyrazole, pyrimidine, and pyridine derivatives. For instance, some newly synthesized compounds incorporating a thiazolo[3,2-a]benzimidazole moiety exhibited moderate effects against certain bacterial and fungal species (Abdel‐Aziz et al., 2008). Similarly, research on new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety found that some compounds displayed promising antimicrobial activities (Gouda et al., 2010).

Antioxidant and Antitumor Activities

The exploration of new compounds for potential antioxidant and antitumor activities has been a significant area of interest. A study on the synthesis of new pyrazolopyridines noted that certain compounds showed high antioxidant activity, with some also displaying significant antitumor activity against liver and breast cell lines (El‐Borai et al., 2013). Another research effort synthesized novel pyridine and fused pyridine derivatives, showing moderate to good binding energies towards a target protein in molecular docking screenings, indicating potential as antimicrobial and antioxidant agents (Flefel et al., 2018).

Molecular Docking and Selective Inhibition

The design and synthesis of small molecule inhibitors targeting specific biological pathways are crucial for drug development. One compound, identified as an orally active histone deacetylase inhibitor, selectively inhibits HDACs 1-3 and 11, demonstrating significant antitumor activity and highlighting the compound's potential as an anticancer drug (Zhou et al., 2008).